Cas no 33459-64-2 (Tetrazolo[1,5-b]isoquinoline)
Tetrazolo[1,5-b]isoquinoline structure
Product Name:Tetrazolo[1,5-b]isoquinoline
CAS No:33459-64-2
MF:C9H6N4
MW:170.170740604401
CID:1457929
Update Time:2024-08-23
Tetrazolo[1,5-b]isoquinoline Chemical and Physical Properties
Names and Identifiers
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- Tetrazolo[1,5-b]isoquinoline
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- Inchi: 1S/C9H6N4/c1-2-4-8-6-13-9(10-11-12-13)5-7(8)3-1/h1-6H
- InChI Key: JUVBOYIWPCCZGV-UHFFFAOYSA-N
- SMILES: C1=C2C(C=CC=C2)=CC2=NN=NN12
Computed Properties
- Exact Mass: 170.05938
Experimental Properties
- Density: 1.45±0.1 g/cm3(Predicted)
- Melting Point: 122 °C(Solv: methanol (67-56-1); water (7732-18-5))
- PSA: 43.08
- pka: 0.80±0.30(Predicted)
Tetrazolo[1,5-b]isoquinoline Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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